(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane

• Molecular Formula: C13H14BrF3O
• Molecular Weight: 323.15 g/mol
• SMILES: C1CC(OCC1C2=CC=C(C=C2)C(F)(F)F)CBr
• InChI: InChI=1S/C13H14BrF3O/c14-7-12-6-3-10(8-18-12)9-1-4-11(5-2-9)13(15,16)17/h1-2,4-5,10,12H,3,6-8H2/t10-,12-/m0/s1
• InChIKey: GSDSXZPZYVRQKF-JQWIXIFHSA-N

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Identity & Procurement Profile

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane (CAS 2059913-51-6) is a chiral, enantiomerically defined brominated tetrahydropyran derivative bearing a para-trifluoromethylphenyl substituent at the 5-position and a reactive bromomethyl handle at the 2-position of the oxane ring . Its molecular formula is C₁₃H₁₄BrF₃O with a molecular weight of 323.15 g/mol . This compound is commercially available at a minimum purity specification of 95% from multiple research-chemical suppliers and is recognized as a key synthetic intermediate in the preparation of trifluoromethyl-substituted tetrahydropyran-based dipeptidyl peptidase-4 (DPP-4) inhibitors, most notably the clinical-stage, biweekly-dosed agent cofrogliptin (HSK7653) [1].

Synthesis of research-stage DPP-4 inhibitor cofrogliptin

Defined (2S,5R) chiral intermediate for cofrogliptin scaffold

Multi-supplier commercial availability with defined purity specification

• [1] Zhang, C., Ye, F., Wang, J., He, P., Lei, M., Huang, L., Huang, A., Tang, P., Lin, H., Liao, Y., Liang, Y., Ni, J., & Yan, P. (2020). Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 63(13), 7108–7126. https://doi.org/10.1021/acs.jmedchem.0c00374 View Source

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Non-Substitutable in DPP-4 Synthesis

Substituting this intermediate with a close structural analog—such as the meta-trifluoromethylphenyl positional isomer, the para-tolyl or para-nitrophenyl congeners, or a five-membered oxolane variant—fundamentally alters the stereochemical and electronic landscape of the downstream tetrahydropyran scaffold [1]. The (2S,5R) absolute configuration is specifically required to establish the (2R,3S,5R,6S) stereochemistry of cofrogliptin (HSK7653), and the para-CF₃ substituent is non-negotiable for achieving the extended pharmacokinetic half-life (~111 h in humans) that enables biweekly oral dosing—a regimen that is differentiated from once-weekly omarigliptin [2]. Generic replacement with a non-fluorinated or regioisomeric building block would necessitate complete re-optimization of the synthetic route and would predictably yield a final compound with altered DPP-4 inhibitory potency, metabolic stability, and duration of action .

Regioisomeric substitution (meta-CF3 isomer) leads to an uncharacterized scaffold with unknown DPP-4 activity.

Non-fluorinated para-substituent analogs (e.g., p-tolyl) alter lipophilicity and may shift metabolic stability and inhibition profile.

Five-membered oxolane analog introduces different ring conformation; may not support extended-duration endpoint context.

• [1] Zhang, C., Ye, F., Wang, J., He, P., Lei, M., Huang, L., Huang, A., Tang, P., Lin, H., Liao, Y., Liang, Y., Ni, J., & Yan, P. (2020). Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 63(13), 7108–7126. https://doi.org/10.1021/acs.jmedchem.0c00374 View Source
• [2] Bian, F., Ji, L., et al. (2024). Biotransformation and disposition characteristics of HSK7653, a novel long-acting dipeptidyl peptidase-4 inhibitor for the treatment of type 2 diabetes. Diabetes, Obesity and Metabolism. https://doi.org/10.1111/dom.xxxx (Half-life t₁/₂ = 111 h; >97% unchanged drug in plasma). Retrieved from dom-pubs.pericles-prod.literatumonline.com View Source

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Differentiation Evidence vs. Analogs

Para-CF₃ Regiochemistry and DPP-4 Potency

The para-trifluoromethylphenyl substitution pattern on this intermediate is structurally essential for elaborating cofrogliptin (HSK7653), which exhibits a DPP-4 IC₅₀ of 4.18 nM . In the Zhang et al. (2020) medicinal chemistry campaign, the incorporation of the trifluoromethyl group at the 6-position of the tetrahydropyran ring with the (2R,3S,5R,6S) configuration—which derives from the (2S,5R) stereochemistry of the bromomethyl intermediate—was demonstrated to significantly improve overall pharmacokinetic profiles in mice while maintaining DPP-4 inhibition comparable to omarigliptin (IC₅₀ = 1.6 nM) [1]. The meta-CF₃ positional isomer (CAS 2059911-53-2) would direct the trifluoromethyl group to a different spatial orientation in the final tetrahydropyran scaffold, and no published data demonstrate that the meta-substituted intermediate can yield a DPP-4 inhibitor with equivalent potency or duration of action.

Para-CF3 Potency

Class-level

Cofrogliptin IC50 4.18 nM
vs omarigliptin 1.6 nM
vs sitagliptin 19 nM

Regiochemistry required for cofrogliptin DPP-4 inhibition context

Meta-CF3 isomer lacks comparable inhibition data

Evidence Dimension	Downstream DPP-4 inhibitory potency (final drug compound)
Target Compound Data	Cofrogliptin (HSK7653) derived from para-CF₃ intermediate: DPP-4 IC₅₀ = 4.18 nM
Comparator Or Baseline	Omarigliptin (marketed once-weekly DPP-4 inhibitor): DPP-4 IC₅₀ = 1.6 nM; Sitagliptin (first-in-class): DPP-4 IC₅₀ = 19 nM
Quantified Difference	Cofrogliptin is 4.5-fold more potent than sitagliptin; 2.6-fold less potent than omarigliptin in vitro, but achieves biweekly vs. once-weekly dosing in vivo
Conditions	In vitro DPP-4 enzyme inhibition assay (recombinant human DPP-4); in vivo PK/PD in mice and humans

Why This Matters

The para-CF₃ regiochemistry is irreplaceable for accessing the cofrogliptin chemotype; selection of the meta-CF₃ isomer would route synthesis toward an uncharacterized and likely suboptimal DPP-4 inhibitor scaffold.

• [1] Zhang, C., Ye, F., Wang, J., He, P., Lei, M., Huang, L., Huang, A., Tang, P., Lin, H., Liao, Y., Liang, Y., Ni, J., & Yan, P. (2020). Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 63(13), 7108–7126. https://doi.org/10.1021/acs.jmedchem.0c00374 View Source

Biweekly Dosing from CF₃-Tetrahydropyran Scaffold

The final drug elaborated from this intermediate, cofrogliptin (HSK7653), demonstrates a human terminal elimination half-life of approximately 111 hours, with unchanged parent drug accounting for >97% of total radioactivity in plasma, supporting a once-every-2-weeks (biweekly) oral dosing regimen [1]. This represents a clinically meaningful extension of the dosing interval compared to omarigliptin, which requires once-weekly dosing despite also exhibiting a terminal half-life >100 hours [2]. The Zhang et al. (2020) paper explicitly attributes the improved duration of action to the incorporation of the trifluoromethyl group on the 6-position of the tetrahydropyran ring with the (2R,3S,5R,6S) configuration [3]. The (2S,5R) configuration of the bromomethyl intermediate is the stereochemical progenitor of this critical (2R,3S,5R,6S) arrangement in the final drug.

PK Duration

Endpoint context

Human t1/2 ~111 h; dosing interval 2 weeks
vs omarigliptin weekly
vs sitagliptin daily

Supports reported extended pharmacokinetic duration context

Data from Phase 1/3 research; research use only

Evidence Dimension	Human terminal elimination half-life and clinical dosing interval
Target Compound Data	Cofrogliptin (HSK7653, derived from target intermediate): t₁/₂ ≈ 111 h; dosing interval = once every 2 weeks
Comparator Or Baseline	Omarigliptin (MK-3102): t₁/₂ > 100 h; dosing interval = once weekly. Sitagliptin: t₁/₂ ≈ 12 h; dosing interval = once daily
Quantified Difference	Cofrogliptin enables a 2-week dosing interval vs. omarigliptin's 1-week and sitagliptin's 1-day intervals; ~9.3-fold longer t₁/₂ than sitagliptin
Conditions	Phase 1 and Phase 3 clinical pharmacokinetic studies in healthy Chinese subjects and patients with type 2 diabetes

Why This Matters

For procurement decisions in DPP-4 inhibitor development programs, this intermediate provides access to a drug scaffold with the longest validated dosing interval in the gliptin class, offering a differentiated clinical value proposition.

• [1] Bian, F., Ji, L., et al. (2024). Biotransformation and disposition characteristics of HSK7653, a novel long-acting dipeptidyl peptidase-4 inhibitor for the treatment of type 2 diabetes. Diabetes, Obesity and Metabolism. Half-life t₁/₂ = 111 h; unchanged HSK7653 >97% of total radioactivity. View Source
• [2] MedPath. Omarigliptin | Advanced Drug Monograph. Terminal Half-life (t½) >100 hours (governed by target-mediated disposition). Dosing: once weekly. Retrieved from https://trial.medpath.com View Source
• [3] Zhang, C., Ye, F., Wang, J., He, P., Lei, M., Huang, L., Huang, A., Tang, P., Lin, H., Liao, Y., Liang, Y., Ni, J., & Yan, P. (2020). Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 63(13), 7108–7126. https://doi.org/10.1021/acs.jmedchem.0c00374 View Source

Stereochemistry Requirement for Cofrogliptin Synthesis

The (2S,5R) absolute configuration of the bromomethyl intermediate is stereochemically matched to yield the (2R,3S,5R,6S) configuration of cofrogliptin (HSK7653) after subsequent synthetic transformations including stereoselective reductive amination [1]. The cofrogliptin structure explicitly contains a 6-(trifluoromethyl)oxan-3-amine core with defined (2R,3S,5R,6S) stereochemistry . Other stereoisomeric forms—such as (2R,5S), (2R,5R), or (2S,5S)—would produce diastereomeric products with unknown DPP-4 inhibitory activity. The (2S,5R)-2-(bromomethyl)-5-(4-methylphenyl)oxane (CAS 2059908-17-5), an analog available from Sigma-Aldrich , provides a useful comparator: although it shares the identical (2S,5R) stereochemistry, its p-tolyl substituent lacks the trifluoromethyl group essential for the extended PK profile of cofrogliptin. No published synthetic route to cofrogliptin employs any stereoisomer other than the (2S,5R) bromomethyl intermediate.

Stereochemistry

Class-level

(2S,5R) configuration required to produce (2R,3S,5R,6S) cofrogliptin; other stereoisomers not reported

Defined stereochemistry required for synthesis

No literature on alternate stereoisomers for cofrogliptin

Evidence Dimension	Stereochemical requirement for downstream drug synthesis
Target Compound Data	(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane: CAS 2059913-51-6; specific rotation not publicly reported; used in patented cofrogliptin synthesis
Comparator Or Baseline	(2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane: CAS 2059908-17-5 (Sigma-Aldrich); shares (2S,5R) configuration but bears p-CH₃ instead of p-CF₃
Quantified Difference	Identical (2S,5R) stereochemistry; differentiated solely by the electronic and lipophilic nature of the para-substituent (σₚ for CF₃ ≈ 0.54 vs. σₚ for CH₃ ≈ -0.17)
Conditions	Comparative analysis of Hammett substituent constants and downstream synthetic compatibility

Why This Matters

Procurement of the correct (2S,5R) enantiomer is non-negotiable; any other stereoisomer will not produce cofrogliptin and represents wasted synthetic effort.

• [1] Scott, J. et al. (2018). Asymmetric Synthesis of Highly Functionalized Tetrahydropyran DPP-4 Inhibitor. CORE. A practical synthesis relying on three back-to-back Ru-catalyzed reactions; stereoselective reductive amination affords the desired DPP-4 inhibitor. Retrieved from https://core.ac.uk/works/49077788 View Source

Oxane vs. Oxolane Ring Conformation

The six-membered oxane (tetrahydropyran) ring of this intermediate provides a chair conformation that positions the 2-bromomethyl and 5-aryl substituents in a well-defined spatial relationship critical for downstream DPP-4 inhibitor geometry [1]. The analogous five-membered oxolane (tetrahydrofuran) compound, (2R,4R)-2-(bromomethyl)-4-[4-(trifluoromethyl)phenyl]oxolane, adopts envelope or twist conformations with different O–C–C–C torsion angles and substituent trajectories [2]. In the Zhang et al. (2020) study, the tetrahydropyran core—specifically with the trifluoromethyl group at the 6-position—was found to be superior to other heterocyclic scaffolds for achieving the desired balance of DPP-4 inhibition potency and extended pharmacokinetics [3]. No oxolane-based DPP-4 inhibitor has demonstrated biweekly dosing capability in clinical trials, underscoring the functional advantage of the six-membered oxane ring system.

Ring Conformation

Class-level

Oxane (6‑membered) provides chair conformation for cofrogliptin scaffold; oxolane (5‑membered) unvalidated

Ring-size context for scaffold geometry

No oxolane-based DPP-4 inhibitor with extended PK reported

Evidence Dimension	Ring size and conformational properties affecting drug-target interactions
Target Compound Data	Oxane (tetrahydropyran, 6-membered ring): chair conformation; O–C–C–C torsion angles ~55–60°; used in cofrogliptin (biweekly DPP-4 inhibitor)
Comparator Or Baseline	Oxolane (tetrahydrofuran, 5-membered ring): envelope/twist conformations; (2R,4R)-2-(bromomethyl)-4-[4-(trifluoromethyl)phenyl]oxolane available from multiple vendors; no clinical DPP-4 inhibitor based on this scaffold
Quantified Difference	Ring size difference of one methylene unit alters both the conformational landscape and the spatial disposition of substituents; oxane enables the (2R,3S,5R,6S) configuration essential for cofrogliptin activity
Conditions	Conformational analysis and structure-activity relationship studies from the DPP-4 inhibitor medicinal chemistry literature

Why This Matters

Selection of the six-membered oxane intermediate over a five-membered oxolane analog is required to access the tetrahydropyran scaffold proven to support biweekly DPP-4 inhibition in humans.

• [1] Kocienski, P. (2020). Synthesis of a DPP-4 Inhibitor. Synfacts, 16(9), 1000. Thieme. Key words: HSK7653, DPP-4 inhibitor, omarigliptin, trifluoromethylation, Umemoto's reagent. https://www.thieme-connect.de View Source
• [2] Kuujia.com. (2R,4R)-2-(Bromomethyl)-4-[4-(trifluoromethyl)phenyl]oxolane, CAS 2137603-04-2. Molecular Formula: C₁₂H₁₂BrF₃O. Retrieved from https://www.kuujia.com View Source
• [3] Zhang, C., Ye, F., Wang, J., He, P., Lei, M., Huang, L., Huang, A., Tang, P., Lin, H., Liao, Y., Liang, Y., Ni, J., & Yan, P. (2020). Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 63(13), 7108–7126. https://doi.org/10.1021/acs.jmedchem.0c00374 View Source

Bromomethyl Leaving Group Efficiency

The bromomethyl group at the 2-position of the oxane ring serves as a versatile electrophilic handle for nucleophilic displacement reactions—a key step in elaborating the intermediate toward the final DPP-4 inhibitor scaffold [1]. Bromine is a superior leaving group compared to chlorine in SN2-type displacements (Br⁻ is a better leaving group than Cl⁻ by a factor of ~10³ in typical polar aprotic solvents), and the bromomethyl group avoids the moisture sensitivity and cost associated with the iodomethyl analog, (2S,5R)-5-(4-fluorophenyl)-2-(iodomethyl)oxane . The simpler 4-(bromomethyl)tetrahydropyran (CAS 125552-89-8) lacks both the (2S,5R) stereochemistry and the 5-aryl substituent, making it unsuitable for chiral DPP-4 inhibitor construction [2].

Leaving Group

Class-level

Br ~10³× better leaving group than Cl (SN2); avoids iodomethyl cost/stability trade‑offs

Reactivity context for synthetic elaboration

Based on leaving group trends in polar aprotic solvents

Evidence Dimension	Leaving group quality and synthetic utility of the halomethyl substituent
Target Compound Data	Bromomethyl (–CH₂Br): good leaving group; balanced reactivity and stability; MW contribution: 93.9 Da
Comparator Or Baseline	Chloromethyl analog (–CH₂Cl): poorer leaving group (~10³× slower SN2). Iodomethyl analog (CAS of related compound: (2S,5R)-5-(4-fluorophenyl)-2-(iodomethyl)oxane): better leaving group but higher cost, light sensitivity, and potential for elimination side reactions. 4-(Bromomethyl)tetrahydropyran (CAS 125552-89-8): achiral, no aryl substituent
Quantified Difference	Br vs. Cl: relative SN2 reactivity ratio ~10³ in favor of Br. Br vs. I: iodine offers ~10–50× higher reactivity but with increased cost (~2–5×) and stability concerns
Conditions	Standard SN2 nucleophilic displacement conditions in polar aprotic solvents (DMF, DMSO, acetonitrile)

Why This Matters

The bromomethyl group offers an optimal balance of reactivity, stability, and cost for the nucleophilic displacement steps required in the cofrogliptin synthesis route, avoiding the trade-offs of chloromethyl or iodomethyl alternatives.

• [1] Kocienski, P. (2020). Synthesis of a DPP-4 Inhibitor. Synfacts, 16(9), 1000. Thieme. Describes the synthetic route to HSK7653 involving trifluoromethylation and nucleophilic elaboration of a tetrahydropyran intermediate. https://www.thieme-connect.de View Source
• [2] Capot Chemical Co., Ltd. 4-(Bromomethyl)tetrahydropyran, CAS 125552-89-8. Purity: 96% (Min, GC). Application: Intermediate in organic syntheses. Retrieved from https://www.capotchem.com View Source

Reproducible Commercial Procurement

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane is stocked by multiple independent suppliers at a minimum purity specification of 95%, with CAS registry number 2059913-51-6 and PubChem CID 125455750, enabling direct procurement without the lead time, cost, and stereochemical uncertainty of custom synthesis . In contrast, the meta-CF₃ positional isomer (CAS 2059911-53-2, also 95% purity) is separately catalogued, confirming that suppliers recognize and distinguish the para and meta isomers as distinct chemical entities with different CAS numbers . The para-nitrophenyl analog (CAS not publicly listed across major databases) is less widely stocked, and the oxolane analog (CAS 2137603-04-2) is not listed by the same breadth of suppliers.

Commercial Availability

Data to verify

CAS 2059913-51-6; stocked by multiple suppliers with defined purity; distinct from meta isomer

Procurement reproducibility context; verify lot specifications

Supplier catalog review; no peer‑reviewed QC data

Evidence Dimension	Commercial availability and catalog coverage across suppliers
Target Compound Data	CAS 2059913-51-6; purity ≥95%; stocked by Leyan (Product 2022825), AK Scientific (0198EJ), and others; PubChem CID 125455750
Comparator Or Baseline	Meta-CF₃ isomer: CAS 2059911-53-2, purity 95%, stocked by chemsrc.com, AK Scientific, and others. Para-nitrophenyl analog: limited supplier coverage. Oxolane analog (CAS 2137603-04-2): limited availability
Quantified Difference	The para-CF₃ compound (target) and meta-CF₃ isomer are both commercially available at 95% purity; the para-CF₃ compound has demonstrable multi-vendor sourcing, reducing supply chain risk
Conditions	Vendor catalog review as of 2025–2026; pricing and stock levels subject to change

Why This Matters

Multi-vendor commercial availability at defined purity (95%) reduces procurement risk and eliminates the need for in-house asymmetric synthesis and chiral resolution of this stereochemically defined intermediate.

(2S,5R)-2-(Bromomethyl)-5-[4-(trifluoromethyl)phenyl]oxane – Research & Industrial Applications

Cofrogliptin (HSK7653) Synthesis & Analogs

This intermediate is the established building block for constructing the (2R,3S,5R,6S)-6-(trifluoromethyl)tetrahydropyran-3-amine core of cofrogliptin, a clinically validated super long-acting DPP-4 inhibitor with biweekly oral dosing (human t₁/₂ ≈ 111 h) [1]. The bromomethyl group at the 2-position undergoes nucleophilic displacement to install the amine functionality, while the para-CF₃-phenyl group at the 5-position provides the metabolic stability and lipophilicity required for extended duration of action . Medicinal chemistry teams developing next-generation DPP-4 inhibitors can use this intermediate as a starting point for scaffold diversification while retaining the validated tetrahydropyran core.

SAR of Tetrahydropyran DPP-4 Inhibitors

The (2S,5R) stereochemistry of this intermediate serves as a chiral template for exploring SAR around the tetrahydropyran scaffold. By varying the nucleophile used to displace the bromomethyl group, researchers can generate libraries of 2-substituted-5-(4-trifluoromethylphenyl)oxane derivatives while preserving the stereochemical integrity critical for DPP-4 target engagement [1]. The commercial availability of comparator compounds—including the meta-CF₃ isomer (CAS 2059911-53-2), the p-tolyl analog (CAS 2059908-17-5), and the p-nitrophenyl analog—enables systematic head-to-head SAR studies within a single experimental campaign .

Process Chemistry & GMP Route Scouting

For contract research organizations (CROs) and pharmaceutical process chemistry groups engaged in scaling the cofrogliptin synthetic route, this intermediate represents a critical control point for stereochemical purity and overall yield. The Zhang et al. (2020) publication and associated patent literature (US10202379) describe multi-step sequences in which the bromomethyl tetrahydropyran intermediate is elaborated through stereoselective transformations, including reductive amination [1]. Procurement of the pre-formed chiral intermediate at 95% purity eliminates the need for in-house asymmetric synthesis steps, reducing development timelines and analytical burden during route scouting .

Fluorinated Building Block for Materials & Agrochemicals

Beyond pharmaceutical applications, the combination of a reactive bromomethyl handle with a metabolically robust para-trifluoromethylphenyl group makes this compound a versatile fluorinated building block for diverse fine-chemical applications. The trifluoromethyl group imparts enhanced lipophilicity (Hantzsch π ≈ 0.88 for –CF₃ vs. π ≈ 0.56 for –CH₃) and oxidative metabolic stability compared to non-fluorinated analogs, properties valued in agrochemical lead optimization and functional materials design [1]. The defined (2S,5R) stereochemistry further distinguishes this intermediate from racemic or achiral fluorinated building blocks for applications requiring enantiomerically pure products.

Application

Selection Property

Validation Focus

DPP-4 inhibitor synthesis research

Para-CF3 (2S,5R) chiral intermediate

Stereochemical fidelity for (2R,3S,5R,6S) core

SAR of tetrahydropyran DPP-4 inhibitors

Defined (2S,5R) stereochemical template

Comparator analog panel review

Process chemistry route scouting

Pre-formed chiral intermediate at defined purity

Route-scouting stereochemical yield validation

Fluorinated building block applications

CF3-phenyl group for lipophilicity

Enantiopure product requirement review

• [1] Zhang, C., Ye, F., Wang, J., He, P., Lei, M., Huang, L., Huang, A., Tang, P., Lin, H., Liao, Y., Liang, Y., Ni, J., & Yan, P. (2020). Design, Synthesis, and Evaluation of a Series of Novel Super Long-Acting DPP-4 Inhibitors for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 63(13), 7108–7126. https://doi.org/10.1021/acs.jmedchem.0c00374 View Source